Cas no 7383-19-9 (1-Heptyn-3-ol)
1-Heptyn-3-ol structure
Product Name:1-Heptyn-3-ol
CAS No:7383-19-9
MF:C7H12O
MW:112.169582366943
MDL:MFCD00041597
CID:47390
PubChem ID:24884875
Update Time:2025-04-18
1-Heptyn-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptyn-3-ol
- n-Butyl ethynyl carbinol
- hept-1-yn-3-ol
- 1-heptin-3-ol
- 1-heptyne-3-ol
- Hept-1-in-3-ol
- rac-1-heptyn-3-ol
- UNII-49MA683SO6
- FT-0607879
- InChI=1/C7H12O/c1-3-5-6-7(8)4-2/h2,7-8H,3,5-6H2,1H
- 3-HYDROXY-1-HEPTYNE
- 7383-19-9
- AI3-37262
- D90876
- NS00037562
- DTXSID2022250
- H0455
- AKOS009157577
- A837940
- 1-Heptyn-3-ol, (+/-)-
- (+/-)-1-heptyn-3-ol
- 49MA683SO6
- 1-Heptyn-3-ol, 97%
- MFCD00041597
- AS-77907
- Q27893900
- SCHEMBL487493
- BUTYLETHYNYLCARBINOL
- DB-089354
-
- MDL: MFCD00041597
- Inchi: 1S/C7H12O/c1-3-5-6-7(8)4-2/h2,7-8H,3,5-6H2,1H3
- InChI Key: SHSFXAVQBIEYMK-UHFFFAOYSA-N
- SMILES: OC(C#C)CCCC
- BRN: 1740804
Computed Properties
- Exact Mass: 112.08900
- Monoisotopic Mass: 112.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 87.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- Color/Form: Pale yellow liquid
- Density: 0.850 g/mL at 25 °C
- Melting Point: -20.62°C (estimate)
- Boiling Point: 73°C/20mmHg(lit.)
- Flash Point: Fahrenheit: 138.2 ° f
Celsius: 59 ° c - Refractive Index: n20/D 1.440
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 20.23000
- LogP: 1.17070
- Solubility: Not available
1-Heptyn-3-ol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H226,H302
- Warning Statement: P210-P280-P370+P378-P403+P235-P501
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: S61
-
Hazardous Material Identification:
- Safety Term:3
- Packing Group:III
- Risk Phrases:R22
- HazardClass:3
- PackingGroup:III
- Storage Condition:2-8°C
- Packing Group:III
- Hazard Level:3
1-Heptyn-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 144500-1ml |
1-Heptyn-3-ol |
7383-19-9 | >97.0%(GC) | 1ml |
£22.00 | 2022-02-28 | |
| Fluorochem | 144500-5ml |
1-Heptyn-3-ol |
7383-19-9 | >97.0%(GC) | 5ml |
£67.00 | 2022-02-28 | |
| Apollo Scientific | OR920099-1g |
1-Heptyn-3-ol |
7383-19-9 | 98+% | 1g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR920099-5g |
1-Heptyn-3-ol |
7383-19-9 | 98+% | 5g |
£38.00 | 2025-02-20 | |
| TRC | H998718-50mg |
1-Heptyn-3-ol |
7383-19-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H998718-100mg |
1-Heptyn-3-ol |
7383-19-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H998718-500mg |
1-Heptyn-3-ol |
7383-19-9 | 500mg |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011929-1ml |
1-Heptyn-3-ol |
7383-19-9 | 97% | 1ml |
¥59 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011929-5ml |
1-Heptyn-3-ol |
7383-19-9 | 97% | 5ml |
¥188 | 2024-05-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H57840-1ml |
Hept-1-yn-3-ol |
7383-19-9 | 95% | 1ml |
¥78.0 | 2023-09-07 |
1-Heptyn-3-ol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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